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Compound of Interest

Compound Name: Azido-PEG12-acid

Cat. No.: B3040537

In-Depth Technical Safety Guide: Azido-PEG12-
acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Azido-PEG12-
acid (CAS No: 1167575-20-3), a heterobifunctional PEG linker. The information is compiled
from various supplier Safety Data Sheets (SDS) to ensure a thorough understanding of the
potential hazards, handling procedures, and emergency responses associated with this
compound.

Chemical Identification and Physical Properties

Azido-PEG12-acid is a monodisperse polyethylene glycol (PEG) derivative containing an
azide group and a terminal carboxylic acid. The hydrophilic PEG spacer enhances solubility in
agueous media.
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Identifier Value
1-Azido-3,6,9,12,15,18,21,24,27,30,33,36-
IUPAC Name
dodecaoxanonatriacontan-39-oic acid
Synonyms Azide-PEG12-COOH, Azido-dPEG®12-acid
CAS Number 1167575-20-3[1][2]

Molecular Formula

C27H53N3014[2][3]

Molecular Weight 643.72 g/mol [3]
Not consistently specified; may be a liquid or
Appearance .
solid
Purity >98%
Solubility Soluble in Water, DMSO, DCM, DMF

Hazard Identification and Classification

Azido-PEG12-acid is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are related to acute

toxicity and irritation.

Hazard Classification GHS Code Description

Acute toxicity, oral H302 Harmful if swallowed.

Skin corrosion/irritation H315 Causes skin irritation.
Serious eye damage/eye ) S
o H319 Causes serious eye irritation.
irritation

Specific target organ toxicity, H335 May cause respiratory

single exposure

irritation.

GHS Pictograms:

laalt text
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Signal Word: Warning

Other Hazards: This substance/mixture contains no components considered to be either
persistent, bioaccumulative and toxic (PBT), or very persistent and very bioaccumulative
(vPvB) at levels of 0.1% or higher.

Safe Handling and Storage

Proper handling and storage are crucial to minimize risks associated with Azido-PEG12-acid.

Aspect Recommendation

Ventilation Use only outdoors or in a well-ventilated area.

) ) Wear protective gloves, protective clothing, eye
Personal Protective Equipment (PPE) _ _
protection, and face protection.

) Wash hands thoroughly after handling. Do not
Hygiene ) ) )
eat, drink or smoke when using this product.

Store locked up. Recommended storage at

Storage Conditions
-20°C.

Incompatible Materials Information not available in provided SDSs.

First Aid Measures

In case of exposure, immediate and appropriate first aid is essential.
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Exposure Route First Aid Procedure

Rinse mouth. Call a POISON CENTER or

Ingestion L
doctor/physician if you feel unwell.

Remove victim to fresh air and keep at rest in a

Inhalation N _
position comfortable for breathing.

Wash with plenty of soap and water. Take off

Skin Contact ) ) )
contaminated clothing and wash it before reuse.

Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses, if present and easy to

do. Continue rinsing.

Emergency Procedures and Spill Management

In the event of a spill or release, follow these procedures to mitigate the hazard.

Aspect Procedure

Avoid breathing

Personal Precautions )
dust/fume/gas/mist/vapors/spray.

Prevent further leakage or spillage if safe to do

Environmental Precautions )
so. Do not let product enter drains.

Absorb with inert material and dispose of as

Containment and Cleanup
hazardous waste.

Experimental Protocols

The Safety Data Sheets reviewed for Azido-PEG12-acid do not contain detailed experimental
protocols for the toxicological and physical-chemical property testing. SDSs are summary
documents and typically do not include the level of methodological detail found in primary

research publications.

Visualized Workflows
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The following diagrams illustrate key safety and handling workflows for Azido-PEG12-acid.
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Start: Handling
Azido-PEG12-acid

Y

Task Assessment:
- Quantity

Eye Protection:

Safety glasses with
side-shields or goggles

- Procedure
- Duration

Respiratory Protection:
Required if ventilation is

Hand Protection:
Chemical-resistant gloves
(e.g., Nitrile)

Body Protection:
Laboratory coat

inadequate or dust/aerosol
is generated

Proceed with Task
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Spill Detected

Evacuate immediate area
and alert others

'

Assess Spill Size
and Hazard

Is it large or

Is it manageable?
9 uncontrolled?

Large Spill

Don appropriate PPE Contact Environmental

Health & Safety

Contain spill with
absorbent material

Collect residue into a
waste container

Decontaminate area

Dispose of waste
according to regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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